Cas no 2138245-84-6 (5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine
• CAS No: 2138245-84-6
• MF: C₆H₁₁BrN₄O
• MW: 235.081739664078
• CID: 6120793
• PubChem ID: 165963667
• Update Time: 2025-10-28

5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine
• EN300-1110960
• 2138245-84-6

• Inchi： 1S/C6H11BrN4O/c1-2-3-12-4-11-5(7)9-6(8)10-11/h2-4H2,1H3,(H2,8,10)
• InChI Key： QRGZLYQWQOJFQQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1COCCC

Computed Properties

• Exact Mass: 234.01162g/mol
• Monoisotopic Mass: 234.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine

Research Brief on 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine (CAS: 2138245-84-6): Recent Advances and Applications

The compound 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine (CAS: 2138245-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic triazole derivative exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, which is critical for its potential use in drug formulations. Additionally, the researchers identified its role as a key intermediate in the synthesis of more complex molecules targeting infectious diseases.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's antimicrobial properties were investigated. The study demonstrated that 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to its ability to inhibit bacterial cell wall synthesis, making it a potential candidate for developing new antibiotics.

Beyond its antimicrobial applications, recent research has also explored the compound's potential in oncology. A preclinical study published in European Journal of Medicinal Chemistry (2024) investigated its efficacy as an inhibitor of protein kinases involved in cancer cell proliferation. The results indicated that 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine could selectively target specific kinase pathways, reducing tumor growth in vitro and in vivo. These findings suggest its potential as a lead compound for anticancer drug development.

In summary, 5-bromo-1-(propoxymethyl)-1H-1,2,4-triazol-3-amine (CAS: 2138245-84-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its synthetic accessibility, stability, and diverse pharmacological activities position it as a valuable scaffold for further drug discovery efforts. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in clinical settings.